Cas no 1805095-99-1 (4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1805095-99-1
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4837984
• Update Time: 2025-08-05

4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H5F5INO2/c9-6(10)4-1-3(2-16)15-7(14)5(4)17-8(11,12)13/h1,6,16H,2H2
• InChI Key： FNCLHVFEWOLCCW-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(CO)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol

Introduction to 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1805095-99-1)

4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol, identified by the CAS number 1805095-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and utility in drug development. The presence of multiple fluorinated substituents, including a difluoromethyl group and a trifluoromethoxy group, along with an iodine atom at the 2-position, makes this molecule a particularly intriguing candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol contribute to its unique chemical properties and potential biological functions. The difluoromethyl group is known to enhance metabolic stability and binding affinity in drug molecules, while the trifluoromethoxy group often improves lipophilicity and bioavailability. The iodine atom at the 2-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. These attributes make the compound a valuable intermediate in the synthesis of novel pharmaceutical agents targeting various therapeutic areas.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer therapy, neurological disorders, and infectious diseases. The pyridine scaffold is particularly prominent in this domain due to its ability to interact with biological targets such as kinases, GPCRs, and ion channels. The specific substitution pattern of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol positions it as a promising building block for designing molecules with enhanced selectivity and potency. For instance, fluorinated pyridines have been extensively studied for their role in modulating enzyme activity and receptor binding, making them indispensable in the development of next-generation therapeutics.

One of the most compelling aspects of this compound is its potential application in fragment-based drug discovery (FBDD). FBDD leverages small molecular fragments that exhibit preliminary biological activity to guide the design of more potent drugs. The structural complexity and functional diversity of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol make it an ideal candidate for generating novel pharmacophores. By integrating this compound into high-throughput screening (HTS) campaigns or virtual screening protocols, researchers can identify lead compounds with optimized pharmacokinetic profiles. This approach has been successfully employed in recent studies to uncover inhibitors of protein-protein interactions (PPIs), which are often challenging to target with traditional drug discovery methods.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their incorporation into drug molecules can significantly alter physicochemical properties such as solubility, permeability, and metabolic stability. In particular, the difluoromethyl group is renowned for its ability to improve binding affinity by increasing hydrophobicity and reducing hydrogen bonding interactions. Similarly, the trifluoromethoxy group enhances lipophilicity while maintaining good water solubility, which is critical for oral bioavailability. These characteristics have been exploited in numerous successful drugs approved by regulatory agencies worldwide. The compound under discussion exemplifies how strategic fluorination can enhance drug-like properties, making it a cornerstone in modern medicinal chemistry.

Advances in synthetic methodologies have further expanded the utility of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient construction of complex pyridine derivatives with minimal synthetic overhead. For example, palladium-catalyzed reactions can be employed to introduce various functional groups at different positions of the pyridine ring, enabling fine-tuning of biological activity. Additionally, recent innovations in flow chemistry have enabled scalable synthesis of fluorinated pyridines under controlled conditions, reducing reaction times and improving yields. These advancements underscore the growing importance of this class of compounds in industrial pharmaceutical settings.

The pharmacological potential of 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Initial investigations suggest that derivatives of this compound exhibit inhibitory activity against certain kinases overexpressed in cancer cells. The combination of fluorinated substituents enhances binding affinity to these targets while minimizing off-target effects. Furthermore, structural analogs have shown promise in models of neurological disorders, where modulation of neurotransmitter receptors is key to alleviating symptoms. These findings highlight the broad therapeutic scope of fluorinated pyridines and position 4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol as a versatile scaffold for drug discovery efforts.

In conclusion,4-(Difluoromethyl)-2-iodo-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1805095-99-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. The strategic placement of fluorinated groups and an iodine atom provides multiple opportunities for further chemical manipulation via cross-coupling reactions, enabling the synthesis of structurally diverse libraries for high-throughput screening. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an instrumental role in the development of next-generation drugs across multiple disease areas.